2-(azepan-1-yl)-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide

• IUPAC Name: 2-(azepan-1-yl)-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C19H21ClN4O2S/c20-13-5-7-14(8-6-13)24-17(15-11-27-12-16(15)22-24)21-18(25)19(26)23-9-3-1-2-4-10-23/h5-8H,1-4,9-12H2,(H,21,25)
• InChI Key: ARXMMFRPKYKNTK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)Cl
• Molecular Formula: C19H21ClN4O2S
• Molecular Weight: 404.9 g/mol

Description

2-(azepan-1-yl)-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide is a useful research compound. Its molecular formula is C19H21ClN4O2S and its molecular weight is 404.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties The synthesis and characterization of related heterocyclic compounds are crucial for developing new pharmaceuticals and materials. For instance, the study of chloroacetamide inhibition of fatty acid synthesis in green algae illustrates the broader chemical family's potential as herbicides and in understanding biochemical pathways (Weisshaar & Böger, 1989). Similarly, the exploration of beta-lactams and their base-catalyzed ring transformations reveals the importance of structural modifications in drug design and synthesis (Sápi et al., 1997).

Pharmacological Applications The development of azomethine prodrugs for improving the bioavailability of drugs highlights the significance of chemical derivatives in enhancing therapeutic efficacy (Krause et al., 1995). Furthermore, the synthesis of substituted alpha-methylbenzyl and tricyclic arylalkyl lactamimides as inhibitors of blood platelet aggregation showcases the application of such compounds in developing new therapeutic agents for cardiovascular diseases (Grisar et al., 1976).

Antibacterial and Anticancer Research The synthesis and QSAR studies of thiazolidines and azetidines as potential antibacterial agents demonstrate the role of heterocyclic compounds in combating microbial resistance (Desai et al., 2008). Additionally, the preparation of diastereoisomeric forms of dibenzoazepine carboxamide and their potential as precursors in synthesizing antiallergenic, antidepressant, and antihistaminic drugs underline the importance of such compounds in medicinal chemistry (Quintero et al., 2016).